Cas no 78987-46-9 (4'-Morpholinopropiophenone)

4'-Morpholinopropiophenone structure
4'-Morpholinopropiophenone structure
Product Name:4'-Morpholinopropiophenone
CAS No:78987-46-9
MF:C13H17NO2
MW:219.279583692551
CID:984438
PubChem ID:268475
Update Time:2025-04-20

4'-Morpholinopropiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(morpholin-4-yl)phenyl]propan-1-one
    • 1-(4-morpholin-4-ylphenyl)propan-1-one
    • 1-(4-Morpholino-1,3-butadiinyl)-1-cyclododecanol
    • 1-(4-morpholinophenyl)propan-1-one
    • AGN-PC-00LL9E
    • CTK3I3083
    • Cyclododecanol, 1-[4-(4-morpholinyl)-1,3-butadiynyl]-
    • NSC 108695
    • NSC108695
    • 1-Propanone, 1-[4-(4-morpholinyl)phenyl]-
    • NSC-108695
    • DTXSID601000174
    • A1-03743
    • 1-(4-Morpholin-4-yl-phenyl)propan-1-one
    • 1-(4-Morpholin-4-yl-phenyl)-propan-1-one
    • SCHEMBL50003
    • p-morpholino propiophenone
    • 1-[4-(4-morpholinyl)phenyl]-1-propanone
    • AKOS000299408
    • 78987-46-9
    • 4'-Morpholinopropiophenone
    • DS-008078
    • Inchi: 1S/C13H17NO2/c1-2-13(15)11-3-5-12(6-4-11)14-7-9-16-10-8-14/h3-6H,2,7-10H2,1H3
    • InChI Key: ZEFQETIGOMAQDT-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC(C(CC)=O)=CC=2)CC1

Computed Properties

  • Exact Mass: 219.12601
  • Monoisotopic Mass: 219.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.092±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 387.7°Cat760mmHg
  • Flash Point: 387.7°Cat760mmHg
  • Refractive Index: 1.537
  • Solubility: Slightly soluble (3.5 g/l) (25 º C),
  • PSA: 29.54
  • LogP: 2.18090

4'-Morpholinopropiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M733158-10mg
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$ 50.00 2022-06-03
TRC
M733158-50mg
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$ 70.00 2022-06-03
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M733158-100mg
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$ 115.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1645021-5g
1-(4-Morpholinophenyl)propan-1-one
78987-46-9 98%
5g
¥9466.00 2024-07-28
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